Cas no 816449-70-4 (Methyl 2-fluoro-5-(hydroxymethyl)benzoate)

• Product name: Methyl 2-fluoro-5-(hydroxymethyl)benzoate
• CAS No: 816449-70-4
• MF: C₉H₉O₃F
• MW: 184.16436
• MDL: MFCD19381748
• CID: 1804137
• PubChem ID: 58663035

Methyl 2-fluoro-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-(hydroxymethyl)benzoate
• SureCN1264547
• AKOS016007484
• AK-78604
• ANW-71532
• CTK8C4302
• 2-fluoro-5-hydroxymethyl-benzoic acid methyl ester
• KB-68677
• 4-Fluoro-3-(methoxycarbonyl)benzyl alcohol, [4-Fluoro-3-(methoxycarbonyl)phenyl]methanol
• MFCD19381748
• SCHEMBL14426335
• Benzoic acid, 2-fluoro-5-(hydroxymethyl)-, methyl ester
• METHYL 5-HYDROXYMETHYL-2-FLUOROBENZOATE
• AKOS015991380
• 816449-70-4
• EF-0702
• DB-087992
• DTXSID201204396

• MDL： MFCD19381748
• Inchi： InChI=1S/C9H9FO3/c1-13-9(12)7-4-6(5-11)2-3-8(7)10/h2-4,11H,5H2,1H3
• InChI Key： FSVTUPRXRNTWFV-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C=CC(=C1)CO)F

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 2-fluoro-5-(hydroxymethyl)benzoate

测试